Cas no 28046-14-2 (Butanamide, 2-bromo-N-[(2-chlorophenyl)methyl]-)

• Product Name: Butanamide, 2-bromo-N-[(2-chlorophenyl)methyl]-
• CAS No: 28046-14-2
• MF: C₁₁H₁₃BrClNO
• MW: 290.58402132988
• MDL: MFCD12027354
• CID: 3928674
• PubChem ID: 15713700
• Update Time: 2025-04-22

Butanamide, 2-bromo-N-[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-N-[(2-chlorophenyl)methyl]-
• 2-bromo-N-(2-chlorobenzyl)butanamide
• 2-bromo-N-(2-chlorobenzyl)butyramide
• 2-bromo-N-[(2-chlorophenyl)methyl]butanamide
• 28046-14-2
• AKOS000265186
• STK504417
• H24512
• ALBB-007271
• MFCD12027354
• LS-02696
• CS-0333376
• SCHEMBL9424898
• AKOS016345549

• MDL： MFCD12027354
• Inchi： 1S/C11H13BrClNO/c1-2-9(12)11(15)14-7-8-5-3-4-6-10(8)13/h3-6,9H,2,7H2,1H3,(H,14,15)
• InChI Key： JBIIAYPILKRDLU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(Br)CC

Computed Properties

• Exact Mass: 288.98690Da
• Monoisotopic Mass: 288.98690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų